1,5-Dithiaspiro[5.5]undecane
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Description
1,5-Dithiaspiro[5.5]undecane is a spirocyclic compound containing two sulfur atoms in its heterocyclic rings. Spiro compounds, characterized by two rings connected through a single atom (the spiro atom), exhibit unique conformational rigidity and electronic properties due to their fused cyclic systems. The sulfur atoms in 1,5-dithiaspiro[5.5]undecane contribute to its distinct reactivity, such as enhanced nucleophilicity and stability compared to oxygen or nitrogen analogs .
Properties
CAS No. |
180-96-1 |
|---|---|
Molecular Formula |
C9H16S2 |
Molecular Weight |
188.4 g/mol |
IUPAC Name |
1,5-dithiaspiro[5.5]undecane |
InChI |
InChI=1S/C9H16S2/c1-2-5-9(6-3-1)10-7-4-8-11-9/h1-8H2 |
InChI Key |
FQWRSLDYRXSLAH-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC2(CC1)SCCCS2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Heteroatom Substitution Effects
Spiro compounds vary primarily in heteroatom composition (O, N, S), which critically influences their physicochemical and biological properties:
Key Observations :
- Sulfur vs. Oxygen: Sulfur’s larger atomic radius and lower electronegativity result in longer bond lengths and reduced hydrogen-bonding capacity compared to oxygen analogs.
- Nitrogen vs. Oxygen/Sulfur: Diazaspiro compounds exhibit basicity and hydrogen-bond donor capacity, making them suitable for targeting biological receptors .
Thermodynamic and Spectroscopic Properties
Comparative DFT and experimental studies highlight differences in stability and reactivity:
- 1,5-Dioxaspiro Derivatives : Exhibit strong O–H⋯O and N–H⋯O hydrogen bonding, forming 2D frameworks in crystal structures . The B3LYP/6-311G(d,p) method accurately predicts their FT-IR and electronic spectra .
- Dithiaspiro Analogs : Sulfur’s polarizability leads to lower melting points and higher thermal stability. For example, 1,7-dioxaspiro[5.5]undecane derivatives show boiling points ~258°C (e.g., 3,3-diethyl-9-methyl derivative) , while dithiaspiro compounds are predicted to have higher boiling points due to sulfur’s larger molar mass.
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